Cas no 78636-94-9 ( )

• Product Name: &nbsp
• CAS No: 78636-94-9
• MF: C₂₃H₄₀O
• MW: 332.56310749054
• CID: 984309
• PubChem ID: 313882
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 3-heptadecylphenol
• 1-hydroxy-3-heptadecylbenzene
• 3-Heptadecyl-phenol
• 3-Hydroxy-1-heptadecyl-benzol
• AC1L7OFT
• NSC229597
• LMPK15010005
• 3-heptadecyl phenol
• DTXSID20310653
• NSC-229597
• SCHEMBL17727863
• 78636-94-9
•  

• Inchi： 1S/C23H40O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18-22-19-17-20-23(24)21-22/h17,19-21,24H,2-16,18H2,1H3
• InChI Key： UFAKFKCECWXXFP-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)CCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 332.3081
• Monoisotopic Mass: 332.307915895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 16
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23
• LogP: 7.80610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids